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Compound of Interest

Compound Name: 3-Bromo-4-methylaniline

Cat. No.: B027599

An In-depth Technical Guide to the Safety Data for 3-Bromo-4-methylaniline

This guide provides a comprehensive overview of the safety data for 3-Bromo-4-methylaniline
(CAS No. 7745-91-7), intended for researchers, scientists, and professionals in drug
development. The information is compiled from various Safety Data Sheets (SDS) to ensure a
thorough understanding of the hazards, handling, and emergency procedures associated with
this compound.

Section 1: Chemical and Physical Properties

This section details the fundamental physical and chemical properties of 3-Bromo-4-
methylaniline. These characteristics are crucial for understanding its behavior under various
laboratory conditions.
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Property Value Citation(s)
Molecular Formula C7HsBrN [1112][3]
Molecular Weight 186.05 g/mol [1][2][4]
White or Colorless to Yellow to
Appearance Orange powder to lump to
clear liquid
Melting Point 27-30 °C (lit.) [1][2][5]
Boiling Point 254-257 °C (lit.) [1][5]
) > 112 °C (> 233.6 °F) - closed
Flash Point [11[6]
cup
Density 1.5+0.1 g/cm3 [2]
Solubility Insoluble in water. [51[7]

Vapor Pressure

0.0 £ 0.5 mmHg at 25°C

[2]

pKa

3.96 + 0.10 (Predicted)

[8]

Section 2: Hazard Identification and Classification

3-Bromo-4-methylaniline is classified as a hazardous substance. The following table
summarizes its GHS classifications and associated hazard statements.
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Hazard -
Hazard Class GHS Category Citation(s)
Statement(s)
o H301: Toxic if
Acute Toxicity, Oral Category 3 [1][41[9]
swallowed
o H311: Toxic in contact
Acute Toxicity, Dermal  Category 3 ) ) [4]
with skin
Skin H315: Causes skin
: - Category 2 N [11[4][9]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
i Category 2 N [11[4][°]
Damage/Eye Irritation eye irritation
- H335: May cause
Specific target organ ) o
o ] respiratory irritation
toxicity — single Category 3 [1114161191
(Target Organ:
exposure )
Respiratory system)
May cause damage to
organs through
Specific target organ prolonged or repeated
toxicity — repeated Category 2 exposure (Target [6]

exposure

Organs: Blood,
Hematopoietic

System)

Signal Word: Danger[1][9]

Hazard Pictograms:

e GHSO06: Skull and Crossbones[9]

Section 3: Experimental Protocols

Safety Data Sheets summarize the results of toxicological and environmental impact studies

but typically do not provide detailed experimental methodologies. The data presented, such as

LD50 values, are derived from standardized tests conducted according to internationally
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recognized guidelines, often from organizations like the Organisation for Economic Co-
operation and Development (OECD).

For instance, acute toxicity data is generally obtained through studies on animal models, such
as rats or rabbits, following specific OECD test guidelines (e.g., OECD 401, 402, 403 for oral,
dermal, and inhalation toxicity, respectively). These protocols involve administering the
substance at various dose levels to determine the concentration that causes mortality in 50% of
the test population (LD50 or LC50). Similarly, skin and eye irritation studies (e.g., OECD 404
and 405) involve applying the substance to the skin or eyes of animals and observing the
effects over a specified period.

For detailed experimental protocols, it is recommended to consult the primary toxicological
literature or databases that compile such studies.

Section 4: Toxicological Information

The toxicological profile of 3-Bromo-4-methylaniline indicates significant health risks upon

exposure.
Toxicity Metric  Value Species Route Citation(s)
LD50 180 mg/kg Rat Oral [2]
LD50 1900 pg/kg Bird Oral [2]

Summary of Health Effects:

¢ Acute Effects: The substance is toxic if swallowed or in contact with the skin.[4][7][9] It
causes skin irritation and serious eye irritation.[1][4][9] Inhalation may lead to respiratory
irritation.[1][4][9]

» Chronic Effects: Prolonged or repeated exposure may cause damage to the blood and
hematopoietic system.[6] The chronic health effects have not been fully investigated.[9]
Information on carcinogenicity, mutagenicity, and reproductive toxicity is largely unavailable.

[6][°]
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Section 5: Handling, Storage, and Personal

Protection

Proper handling and storage procedures are essential to minimize exposure risks.

Aspect

Recommendations Citation(s)

Handling

Do not eat, drink, or smoke
when using this product.[9]
Wash hands and any exposed
skin thoroughly after handling.
[6][9] Avoid breathing dust,
fume, gas, mist, vapors, or
spray.[6][9] Use only outdoors
or in a well-ventilated area.[6]
Ground and secure containers

when dispensing.[9]

Storage

Store in a well-ventilated place
and keep the container tightly
closed.[6][9] Store locked up.
[6][9] Keep in a dry, cool place.
[6] Store away from
incompatible materials such as
strong oxidizing agents, acids,
acid anhydrides, acid

chlorides, and chloroformates.

[6]19]

Personal Protective Equipment
(PPE)

Eye/Face Protection: Wear
safety glasses with side-
shields or a face shield.[1] Skin
Protection: Wear protective
gloves and clothing.[1][9]
Respiratory Protection: Use a
type P2 (EN 143) respirator
cartridge or equivalent if

ventilation is inadequate.[1]
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Section 6: Emergency Procedures

In the event of exposure or a spill, the following first-aid and emergency measures should be
taken.
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Situation

Procedure Citation(s)

If Swallowed

Immediately call a POISON
CENTER or doctor/physician.
[9] Rinse mouth.[6]

If on Skin

Immediately remove all
contaminated clothing.[9]
Wash with plenty of soap and
water.[6] If skin irritation
occurs, get medical
advice/attention.[9] Wash
contaminated clothing before

reuse.[6]

If in Eyes

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing.[6]
[10] If eye irritation persists,
get medical advice/attention.[6]
[91[10]

If Inhaled

Remove person to fresh air
and keep comfortable for
breathing.[6][9][10] Call a
POISON CENTER or
doctor/physician if you feel
unwell.[6][9]

Fire-Fighting

Suitable Extinguishing Media:
Water spray, carbon dioxide
(CO2), dry chemical, or foam.
[6][11] Specific Hazards:
Vapors are heavier than air
and may travel to a source of
ignition and flash back.[9]
Hazardous decomposition
products include carbon

oxides, nitrogen oxides (NOX),
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and hydrogen bromide gas.[9]

Protective Equipment: Wear a

self-contained breathing
apparatus (SCBA) and full

protective gear.[6]

Shut off all possible sources of

ignition.[9] Increase ventilation.

[9] Avoid breathing vapors and

contact with skin and eyes.[9]

Clean up spills immediately

Accidental Release

using inert absorbent material

(e.g., sand, vermiculite) and

collect in labeled containers for

disposal.[9] Prevent spillage

from entering drains or

waterways.[9]

Section 7: Visualized Workflows and Relationships

The following diagrams illustrate key safety-related workflows and concepts for 3-Bromo-4-

methylaniline.
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Required Personal Protective Equipment

P2 Respirator

Eye/Face Protection

Protective Clothing

Protective Gloves

First-Aid Measures
Hazard Identification Exposure Route

If Exposed Call Poison_ Center Immediately
H301: Toxic if swallowed Rinse Mouth
S If Exposed Remove Contaminated Clothing
H315: Causes skin irritation Wash with Water

H319: Causes serious eye irritation Eye Contact xposed Rinse with Water for Several Minutes
Get Medical Attention

H335: May cause respiratory irritation —PM Move to Fresh Air
Call Poison Center if Unwell

Click to download full resolution via product page

Caption: Hazard ldentification and First-Aid Response Workflow.

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b027599?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Acid Anhydrides

Chloroformates

3-Bromo-4-
methylaniline

Acid Chlorides

Strong Oxidizing
Agents

Click to download full resolution via product page

Caption: Chemical Incompatibility Chart.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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